N-(2-fluorophenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C24H21FN2O3S/c1-17-10-12-18(13-11-17)16-31(29,30)23-14-27(22-9-5-2-6-19(22)23)15-24(28)26-21-8-4-3-7-20(21)25/h2-14H,15-16H2,1H3,(H,26,28)
• InChI Key: QIBOYPQHLXFYND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H21FN2O3S
• Molecular Weight: 436.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves a one-pot, three-component protocol based on a Fischer indolization–indole N-alkylation sequence. The process is rapid (total reaction time under 30 minutes), operationally straightforward, and generally high yielding. It utilizes readily available building blocks such as aryl hydrazines, ketones, and alkyl halides to generate densely substituted indole products.

Molecular Structure Analysis

The molecular structure of N-(2-fluorophenyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide consists of a central indole core with a fluorophenyl group, a sulfonyl group, and a 4-methylbenzyl group attached. The compound’s 3D structure can be visualized using computational tools.

Chemical Reactions Analysis

The compound’s chemical reactions involve its indole core and the attached functional groups. For example, it can undergo N-alkylation reactions to form various derivatives.

Scientific Research Applications

Antibacterial Activity

• The compound’s structure suggests potential antibacterial properties. .

Enzyme Inhibition

• .

Future Directions

Research on this compound could explore its potential applications in drug discovery, considering its indole scaffold and diverse functionality.